Cas no 1096934-94-9 (5-Ethyl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 5-Ethyl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 1096934-94-9
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 4571717
• Update Time: 2023-11-22

5-Ethyl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-ethyl-1-[2-(trifluoromethyl)phenyl]-
• 5-Ethyl-1-2-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C12H10F3N3O2/c1-2-8-10(11(19)20)16-17-18(8)9-6-4-3-5-7(9)12(13,14)15/h3-6H,2H2,1H3,(H,19,20)
• InChI Key： QXEGPMSAULRUAQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C(F)(F)F)C(CC)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 285.073
• Monoisotopic Mass: 285.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2